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Compound of Interest

Benzyltrimethylammonium
Compound Name: ) ]
tribromide

cat. No.: B8807881

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Benzyltrimethylammonium Tribromide, a
versatile reagent in organic synthesis.

Core Molecular Data

Benzyltrimethylammonium tribromide is a quaternary ammonium salt that functions as a
solid, stable source of bromine. Its properties make it a useful reagent for various chemical
transformations.

Molecular Information

The fundamental properties of Benzyltrimethylammonium tribromide are summarized below.
The molecular formula is C10H16Br3N.[1][2] Its molecular weight is approximately 389.96
g/mol .[1][3]
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Parameter Value

Molecular Formula C10H16Br3N

Molecular Weight 389.96 g/mol

CAS Number 111865-47-5

Appearance Yellow to orange crystalline powder
Melting Point 99-101 °C

Note: The provided data is based on publicly available chemical information.

Experimental Protocols and Visualizations

The request for detailed experimental protocols and signaling pathway diagrams is not
applicable to the determination of a compound's molecular weight. Such elements are relevant
for describing reaction mechanisms, biological interactions, or complex experimental
workflows, none of which are involved in establishing the fundamental molecular properties of a

chemical compound.

The molecular weight of a compound is a fundamental, calculated property derived from its
molecular formula and the atomic weights of its constituent elements. The process is a
straightforward calculation rather than an experimental procedure involving complex workflows

Molecular Formula Atomic Weights
(C10H16Br3N) (C, H, Br,N)
[Summation of Atomic Weights]
Molecular Weight
(389.96 g/mol)

or signaling pathways.
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Caption: Calculation of Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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